2-[(4-ethyl-5-{[(6-oxo-1-phenyl-1,6-dihydro-3-pyridazinyl)oxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[[4-ethyl-5-[(6-oxo-1-phenylpyridazin-3-yl)oxymethyl]-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C23H22N6O3S/c1-2-28-19(25-26-23(28)33-16-20(30)24-17-9-5-3-6-10-17)15-32-21-13-14-22(31)29(27-21)18-11-7-4-8-12-18/h3-14H,2,15-16H2,1H3,(H,24,30)
• InChI Key: DCJQOCSQOPMQRH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2)COC3=NN(C(=O)C=C3)C4=CC=CC=C4
• Molecular Formula: C23H22N6O3S
• Molecular Weight: 462.5 g/mol

Description

2-[(4-ethyl-5-{[(6-oxo-1-phenyl-1,6-dihydro-3-pyridazinyl)oxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide is a useful research compound. Its molecular formula is C23H22N6O3S and its molecular weight is 462.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

GLS Inhibition for Anticancer Activity

Research has shown that analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES), like 2-[(4-ethyl-5-{[(6-oxo-1-phenyl-1,6-dihydro-3-pyridazinyl)oxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide, serve as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors have potential therapeutic applications in cancer treatment. For instance, a specific analog demonstrated similar potency to BPTES and showed improved solubility and effectiveness in inhibiting the growth of human lymphoma B cells both in vitro and in mouse xenograft models (Shukla et al., 2012).

Antioxidant Properties

A derivative closely related to the compound has been synthesized and tested for its antioxidant capabilities. The compound demonstrated 1.5 times higher antioxidant ability compared to the control, butylated hydroxytoluene, as determined by a Ferric reducing antioxidant power assay. This highlights the compound's potential utility in combating oxidative stress-related disorders (Šermukšnytė et al., 2022).

Antimicrobial Activity

Another closely related compound has been synthesized to investigate its antimicrobial properties. The compound showed significant antimicrobial activity against a variety of bacterial and fungal strains. This implies potential applications of the compound in developing new antimicrobial agents (Baviskar et al., 2013).